Cas no 8016-45-3 (4-Fluoro-N-[(4-fluorophenyl)methyl]aniline)
8016-45-3 structure
Product Name:4-Fluoro-N-[(4-fluorophenyl)methyl]aniline
CAS No:8016-45-3
MF:C13H11F2N
MW:219.22995018959
CID:48059
Update Time:2024-10-27
4-Fluoro-N-[(4-fluorophenyl)methyl]aniline Chemical and Physical Properties
Names and Identifiers
-
- Pimenta Leaf Oil
- 4-fluoro-N-[(4-fluorophenyl)methyl]aniline
- Oprea1_820263
- (4-fluorobenzyl)-(4-fluorophenyl)-amine
- PIMENTO LEAF OIL
- OIL OF GERANIUM
- GERANIUM TERPENES
- GERANIUM OIL, CHINESE TYPE
- GERANIUM BOURBON
- GERANIUM OIL, CHINESE
- GERANIUM OIL, BOURBON TYPE
- 4-Fluoro-N-[(4-fluorophenyl)methyl]aniline
-
- Inchi: 1S/C13H11F2N/c14-11-3-1-10(2-4-11)9-16-13-7-5-12(15)6-8-13/h1-8,16H,9H2
- InChI Key: OQVIJNAAQBTAAY-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CNC1C=CC(=CC=1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 194
- XLogP3: 3.3
- Topological Polar Surface Area: 12
Experimental Properties
- Color/Form: It is light yellow to light brownish yellow essential oil when it is just distilled \ and then turns reddish brown; After contacting with iron, it can appear blue shadow, and gradually turn into dark brown if continuing to contact with iron. It has a spicy aroma
- Density: 1.044 g/mL at 25 °C(lit.)
- Boiling Point: 250-258 °C(lit.)
- Flash Point: 229 °F
- Refractive Index: n20/D 1.5335(lit.)
- FEMA: 2901
- Solubility: Soluble in propylene glycol, slightly milky white in most oils. Almost insoluble in glycerol and mineral oil
4-Fluoro-N-[(4-fluorophenyl)methyl]aniline Related Literature
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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